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Compound of Interest

Compound Name: 5-Octyldihydrofuran-2(3H)-one-d4

Cat. No.: B15136696

An In-depth Technical Guide to the Chemical Properties of 5-Octyldihydrofuran-2(3H)-one-d4
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the chemical properties of 5-
Octyldihydrofuran-2(3H)-one-d4. Due to the limited availability of data for the deuterated
form, this document primarily presents information on its non-deuterated analogue, y-
dodecalactone, and specifies where the properties of the deuterated compound are expected
to differ.

Core Chemical Properties

5-Octyldihydrofuran-2(3H)-one-d4 is a deuterated isotopologue of y-dodecalactone, a
naturally occurring fatty acid lactone. The primary distinction lies in the substitution of four
hydrogen atoms with deuterium, leading to a higher molecular weight. This isotopic labeling is
invaluable for tracer studies in metabolic research and as an internal standard in analytical
chemistry.

Structural Information
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Identifier Value
IUPAC Name 5-octyloxolan-2-one-d4
y-Dodecalactone-d4, 4-Hydroxydodecanoic acid
Synonyms
lactone-d4
CAS Number Not available
Molecular Formula C12H18D402
Molecular Weight 202.33 g/mol

Physicochemical Data

The following table summarizes the physicochemical properties of the non-deuterated form, y-
dodecalactone. These values are expected to be very similar for the deuterated analogue, with
minor variations possible in density and boiling point.

Property Value Source
Appearance Colorless to pale yellow liquid [11[2][3]
Odor Fatty, peachy, somewhat )
musky
Melting Point 17-18 °C [21[4]
Boiling Point 130-132 °C @ 1.5 mm Hg; 140 ]
°C @ 5 mm Hg
Density 0.936 g/mL at 25 °C [4]
Refractive Index n20/D 1.451 - 1.456 [1][3][4]
Flash Point >109 °C (>230 °F) [11[2][4]
Solubility Soluble in ethanol [3]
logP 3.76 - 4.38 [1][5]

Experimental Protocols
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While specific experimental protocols for the synthesis of 5-Octyldihydrofuran-2(3H)-one-d4
are not readily available in the public domain, a general synthetic approach can be inferred
from established methods for y-lactone synthesis.

General Synthesis Workflow

The synthesis of y-lactones such as y-dodecalactone typically involves the intramolecular
cyclization of a corresponding 4-hydroxycarboxylic acid. For the deuterated analogue, a
deuterated precursor would be required.
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Caption: Generalized synthetic workflow for 5-Octyldihydrofuran-2(3H)-one-d4.
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Analytical Workflow

The identity and purity of 5-Octyldihydrofuran-2(3H)-one-d4 would be confirmed using a
combination of analytical techniques.
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Caption: Standard analytical workflow for the characterization of 5-Octyldihydrofuran-2(3H)-
one-d4.

Signaling Pathways and Biological Relevance

y-Dodecalactone, the non-deuterated form, is a flavoring agent and fragrance component
found in many fruits and dairy products.[4] While no specific signaling pathways have been
elucidated for this molecule, its structural similarity to other lactones suggests potential roles in
biological processes that are yet to be fully explored. The deuterated form is a valuable tool for
investigating the metabolism and pharmacokinetic profile of y-dodecalactone.
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Research Applications
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Caption: Key research applications of 5-Octyldihydrofuran-2(3H)-one-d4.

Safety and Handling

Based on the data for y-dodecalactone, the compound may cause skin and eye irritation.[2] It is
recommended to handle this chemical in a well-ventilated area, using appropriate personal
protective equipment, including gloves and safety glasses.[6] For detailed safety information,
refer to the Safety Data Sheet (SDS) provided by the supplier.

This guide serves as a foundational resource for professionals working with 5-
Octyldihydrofuran-2(3H)-one-d4. As research progresses, further information on the specific
properties and applications of this deuterated compound will likely become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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